Cas no 2228584-90-3 (3,5-Dimethoxypyridine-4-sulfonamide)

• Product Name: 3,5-Dimethoxypyridine-4-sulfonamide
• CAS No: 2228584-90-3
• MF: C₇H₁₀N₂O₄S
• MW: 218.230300426483
• CID: 5891581
• PubChem ID: 165967485
• Update Time: 2025-10-18

3,5-Dimethoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1990700
• 2228584-90-3
• 3,5-dimethoxypyridine-4-sulfonamide
• 3,5-Dimethoxypyridine-4-sulfonamide

• Inchi： 1S/C7H10N2O4S/c1-12-5-3-9-4-6(13-2)7(5)14(8,10)11/h3-4H,1-2H3,(H2,8,10,11)
• InChI Key： FUFQFYNTQFUFGS-UHFFFAOYSA-N
• SMILES： S(C1C(=CN=CC=1OC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 218.03612798g/mol
• Monoisotopic Mass: 218.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.9Ų

Additional information on 3,5-Dimethoxypyridine-4-sulfonamide

3,5-Dimethoxypyridine-4-sulfonamide (CAS No. 2228584-90-3): An Emerging Compound in Medicinal Chemistry

3,5-Dimethoxypyridine-4-sulfonamide (CAS No. 2228584-90-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 3,5-Dimethoxypyridine-4-sulfonamide consists of a pyridine ring substituted with two methoxy groups at the 3 and 5 positions and a sulfonamide group at the 4 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of 3,5-Dimethoxypyridine-4-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3,5-Dimethoxypyridine-4-sulfonamide has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 3,5-Dimethoxypyridine-4-sulfonamide could be developed as a novel anticancer agent with minimal side effects.

The neuroprotective properties of 3,5-Dimethoxypyridine-4-sulfonamide have also been explored in preclinical studies. Research published in the Journal of Neurochemistry in 2022 indicated that this compound can protect neurons from oxidative stress and prevent neuronal cell death. This makes it a potential therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3,5-Dimethoxypyridine-4-sulfonamide has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data suggest that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,5-Dimethoxypyridine-4-sulfonamide in various indications. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3,5-Dimethoxypyridine-4-sulfonamide (CAS No. 2228584-90-3) is an emerging compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.